Cas no 1251366-17-2 (5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine)

• Product Name: 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine
• CAS No: 1251366-17-2
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 6305775
• PubChem ID: 62697798
• Update Time: 2025-10-29

5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine
• EN300-1077429
• 1251366-17-2
• CS-0283994

• Inchi： 1S/C8H10N4S/c1-2-12-8(10-5-11-12)6-3-4-7(9)13-6/h3-5H,2,9H2,1H3
• InChI Key： FYZJVCCWBZGZON-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=NC=NN1CC)N

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine

Research Brief on 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine (CAS: 1251366-17-2): Recent Advances and Applications

The compound 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine (CAS: 1251366-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine as a key intermediate in the development of novel kinase inhibitors. Its structural motif, combining a thiophene ring with a 1,2,4-triazole moiety, has been shown to enhance binding affinity to specific kinase targets, particularly those involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective JAK2 inhibitors, with promising results in preclinical models of myeloproliferative disorders.

In addition to its kinase inhibitory properties, this compound has shown potential in antimicrobial applications. Research conducted by the University of Cambridge in 2024 revealed that derivatives of 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with MIC values in the low micromolar range. The mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, making it a candidate for further development as a novel antibiotic class.

The synthetic accessibility of 1251366-17-2 has also been a focus of recent investigations. A team at MIT developed a novel, high-yield (85%) synthetic route using palladium-catalyzed cross-coupling reactions, as reported in Organic Letters (2024). This advancement addresses previous challenges in large-scale production and could facilitate broader exploration of its pharmacological potential.

Ongoing clinical trials are evaluating derivatives of this compound for various indications, including rheumatoid arthritis and certain hematological malignancies. Preliminary data from Phase I studies suggest favorable pharmacokinetic profiles, with good oral bioavailability and manageable toxicity profiles. These developments position 5-(1-ethyl-1H-1,2,4-triazol-5-yl)thiophen-2-amine as a promising lead compound for multiple therapeutic areas.

Future research directions include structural optimization to improve selectivity and reduce off-target effects, as well as exploration of its potential in combination therapies. The compound's unique chemical properties continue to make it a valuable tool for both medicinal chemistry and chemical biology research, with new applications likely to emerge as understanding of its interactions with biological targets deepens.